Cas no 2227889-19-0 (2-methyl-3-(2R)-oxiran-2-ylpyridine)

• Product Name: 2-methyl-3-(2R)-oxiran-2-ylpyridine
• CAS No: 2227889-19-0
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 6105108
• PubChem ID: 89380825
• Update Time: 2025-08-03

2-methyl-3-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2R)-oxiran-2-ylpyridine
• EN300-1998270
• 2227889-19-0
• 2-methyl-3-[(2R)-oxiran-2-yl]pyridine
• SCHEMBL14615100

• Inchi： 1S/C8H9NO/c1-6-7(8-5-10-8)3-2-4-9-6/h2-4,8H,5H2,1H3/t8-/m0/s1
• InChI Key： ZZPWYINEPUZPQB-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1=CC=CN=C1C

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-methyl-3-(2R)-oxiran-2-ylpyridine

Comprehensive Overview of 2-methyl-3-(2R)-oxiran-2-ylpyridine (CAS No. 2227889-19-0): Properties, Applications, and Industry Insights

The compound 2-methyl-3-(2R)-oxiran-2-ylpyridine (CAS No. 2227889-19-0) is a specialized organic molecule featuring a pyridine core substituted with a methyl group and an (2R)-oxirane (epoxide) moiety. Its unique structural attributes, including the chiral oxiran-2-yl group, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals frequently search for "2-methyl-3-(2R)-oxiran-2-ylpyridine synthesis" or "CAS 2227889-19-0 applications," reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for chiral building blocks like 2-methyl-3-(2R)-oxiran-2-ylpyridine has surged due to their role in asymmetric catalysis and enantioselective reactions. The compound’s oxirane ring offers reactivity for ring-opening reactions, a hotspot topic in green chemistry forums. Queries such as "epoxide derivatives in drug design" or "pyridine-based chiral catalysts" align with its applications in developing bioactive molecules with reduced side effects.

From a synthetic perspective, CAS 2227889-19-0 is often explored for its potential in creating kinase inhibitors or antimicrobial agents. Its methylpyridine scaffold is a common pharmacophore, while the (2R)-oxiran-2-yl group enhances stereochemical control. Laboratories optimizing "stereoselective epoxide reactions" or "pyridine modifications" may find this compound particularly useful. Analytical techniques like HPLC and NMR are critical for characterizing its purity and enantiomeric excess (ee), addressing common search terms like "chiral analysis of 2-methyl-3-oxiranylpyridine."

Beyond pharmaceuticals, 2-methyl-3-(2R)-oxiran-2-ylpyridine finds niche applications in advanced material science. Its rigid pyridine-epoxide hybrid structure is investigated for polymer crosslinking or as a ligand in metal-organic frameworks (MOFs). Sustainability-focused searches such as "biodegradable epoxy resins" or "MOF ligands from heterocycles" highlight interdisciplinary interest. The compound’s stability under controlled conditions also makes it a candidate for high-performance coatings.

Regulatory and safety profiles of CAS 2227889-19-0 are frequently queried, though it is not classified as hazardous under standard guidelines. Proper handling protocols, including inert atmosphere storage for its oxirane group, are recommended. Industry discussions often revolve around "scalable synthesis of chiral epoxides" or "pyridine derivatives in API manufacturing," underscoring its industrial scalability.

In summary, 2-methyl-3-(2R)-oxiran-2-ylpyridine (CAS No. 2227889-19-0) bridges multiple scientific domains, from medicinal chemistry to sustainable materials. Its dual functionality—combining a pyridine ring with a reactive oxirane—positions it as a versatile tool for innovation. As research trends lean toward stereochemistry and green synthesis, this compound’s prominence is poised to grow, answering pressing queries in modern chemical R&D.